Cas no 61470-69-7 (Benzenesulfonic acid, 2-amino-5-[(2-nitrophenyl)amino]-)

• Product name: Benzenesulfonic acid, 2-amino-5-[(2-nitrophenyl)amino]-
• CAS No: 61470-69-7
• MF: C₁₂H₁₁N₃O₅S
• MW: 309.29784
• CID: 478095
• PubChem ID: 71395527

Benzenesulfonic acid, 2-amino-5-[(2-nitrophenyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid, 2-amino-5-[(2-nitrophenyl)amino]-
• 2-amino-5-(2-nitroanilino)benzenesulfonic acid
• 61470-69-7
• DTXSID80817138
• 2-Amino-5-(2-nitroanilino)benzene-1-sulfonic acid

• Inchi： InChI=1S/C12H11N3O5S/c13-9-6-5-8(7-12(9)21(18,19)20)14-10-3-1-2-4-11(10)15(16)17/h1-7,14H,13H2,(H,18,19,20)
• InChI Key： HAFJODKLPKBZSC-UHFFFAOYSA-N
• SMILES： C1=CC=C(C(=C1)NC2=CC(=C(C=C2)N)S(=O)(=O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 309.04203
• Monoisotopic Mass: 309.04194163g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 147Ų

Experimental Properties

• PSA: 135.56